Cas no 896310-07-9 (2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide
• CAS No: 896310-07-9
• MF: C₂₀H₁₅ClN₆O₃S
• MW: 454.8895008564
• CID: 6274849
• PubChem ID: 26842801
• Update Time: 2025-05-24

2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide
• 896310-07-9
• AKOS002066012
• 2-[[5-(4-chlorophenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
• 2-{[5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-nitrophenyl)acetamide
• F2563-0815
• 2-((5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C20H15ClN6O3S/c21-15-5-3-14(4-6-15)19-23-24-20(26(19)25-11-1-2-12-25)31-13-18(28)22-16-7-9-17(10-8-16)27(29)30/h1-12H,13H2,(H,22,28)
• InChI Key： XZJQZVHSABILLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1N1C=CC=C1)SCC(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 454.0614872g/mol
• Monoisotopic Mass: 454.0614872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide

2-{5-(4-Chlorophenyl)-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}-N-(4-Nitrophenyl)Acetamide: A Comprehensive Overview

The compound with CAS No 896310-07-9, named 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates multiple functional groups and heterocyclic rings. The sulfanyl group and the acetamide moiety are key structural elements that contribute to its potential biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The presence of a triazole ring and a pyrrole ring within the molecule suggests potential applications in anti-inflammatory and antitumor therapies. These rings are known to enhance bioavailability and stability, making them valuable in the development of novel therapeutic agents. Furthermore, the chlorophenyl and nitrophenyl substituents add to the molecule's complexity and may influence its pharmacokinetic properties.

One of the most promising aspects of this compound is its potential as an anti-inflammatory agent. Research has demonstrated that molecules with similar structural features can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The sulfanyl group is particularly significant in this context, as it can act as a reactive site for these enzymes. Additionally, the acetamide moiety may enhance the molecule's ability to cross cellular membranes, improving its bioavailability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the triazole ring system, followed by the introduction of the chlorophenyl and pyrrole substituents. The final step involves coupling the triazole derivative with the acetamide group to form the complete molecule. This synthesis pathway is highly efficient and has been optimized to ensure high yields and purity.

The biological evaluation of this compound has revealed several interesting properties. In vitro studies have shown that it exhibits potent activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. This suggests that it may serve as a lead compound for the development of new antitumor agents. Additionally, preliminary animal studies have demonstrated its ability to reduce inflammation in models of arthritis and other inflammatory diseases.

One area of ongoing research focuses on understanding the molecular mechanisms underlying this compound's activity. Researchers are investigating how it interacts with cellular signaling pathways and whether it can modulate key targets such as transcription factors or kinases. These studies are expected to provide valuable insights into its therapeutic potential and guide further optimization efforts.

In conclusion, 2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activity, positions it as a strong candidate for further development into clinically relevant therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in drug discovery efforts.